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Introduction

APETx2 (Anemone Peptide Toxin 2) is a 42-amino acid peptide isolated from the sea anemone
Anthopleura elegantissima.[1][2][3] As a potent and selective inhibitor of Acid-Sensing lon
Channel 3 (ASIC3), APETx2 has emerged as a critical pharmacological tool for investigating
the role of ASICs in sensory neuron function and pain signaling.[2][3] This technical guide
provides a comprehensive overview of APETx2 Trifluoroacetate (TFA), including its mechanism
of action, quantitative effects on various ion channels, and detailed experimental protocols for
its study.

Chemical and Physical Properties

APETX2 is a basic peptide with a pl of 9.59, characterized by three disulfide bridges that confer
a stable tertiary structure.[4] The full amino acid sequence has been determined, and its
monoisotopic mass is approximately 4557.96 Da.[1][4]
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Property Value Reference

H-Gly-Thr-Ala-Cys4-Ser-Cys6-
Gly-Asn-Ser-Lys-Gly-lle-Tyr-
Trp-Phe-Tyr-Arg-Pro-Ser-

Amino Acid Sequence Cys20-Pro-Thr-Asp-Arg-Gly- [5]
Tyr-Thr-Gly-Ser-Cys30-Arg-
Tyr-Phe-Leu-Gly-Thr-Cys37-
Cys38-Thr-Pro-Ala-Asp-OH

o ] Cys4-Cys37, Cys6-Cys30,
Disulfide Bridges [1][5]
Cys20-Cys38

Molecular Weight ~4561.06 Da [5]

Isoelectric Point (pl) 9.59 [4]

Mechanism of Action on Sensory Neurons

APETX2 exerts its primary effect by directly inhibiting ASIC3 channels, which are predominantly
expressed in sensory neurons and are key mediators of acid-induced pain.[2][6] The toxin acts
on the external side of the channel, blocking the peak transient current without altering the
channel's unitary conductance or affecting the sustained plateau current.[1][2][7] While highly
selective for ASIC3, APETx2 also shows activity against other ASIC subtypes and certain
voltage-gated sodium channels (Nav), particularly at higher concentrations.[5][8]

Signaling Pathway of APETx2 Inhibition of ASIC3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Anew sea anemone peptide, APETx2, inhibits ASIC3, a major acid-sensitive channel in
sensory neurons - PMC [pmc.ncbi.nlm.nih.gov]

e 2. Anew sea anemone peptide, APETX2, inhibits ASIC3, a major acid-sensitive channel in
sensory neurons | The EMBO Journal [link.springer.com]

e 3. Anew sea anemone peptide, APETX2, inhibits ASIC3, a major acid-sensitive channel in
sensory neurons. — IPMC [ipmc.cnrs.fr]

e 4. APETX2, A Kind of ASIC3 Channel Blocker - Creative Peptides [creative-peptides.com]
» 5. APETX2 | Acid-Sensing lon Channels | Tocris Bioscience [tocris.com]

e 6. Reversal of acid-induced and inflammatory pain by the selective ASIC3 inhibitor, APETX2 -
PMC [pmc.ncbi.nim.nih.gov]

e 7.Anew sea anemone peptide, APETX2, inhibits ASIC3, a major acid-sensitive channel in
sensory neurons - PubMed [pubmed.nchbi.nlm.nih.gov]

8. Inhibition of voltage-gated Na+ currents in sensory neurones by the sea anemone toxin
APETX2 - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [APETx2 TFA: A Technical Guide to its Effects on
Sensory Neurons]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588484#apetx2-tfa-and-its-effects-on-sensory-
neurons]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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